Cas no 1227266-80-9 (4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride)

• Product Name: 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride
• CAS No: 1227266-80-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD16875694
• CID: 1214281
• PubChem ID: 66692189
• Update Time: 2025-11-01

4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4-methoxy-4-piperidinyl)methanol Hydrochloride (1:1)
• (4-methoxypiperidin-4-yl)methanol hydrochloride
• AKOS026743350
• G60498
• (4-Methoxy-4-piperidinyl)methanol hydrochloride
• (4-Methoxy-4-piperidinyl)methanol HCl
• EN300-184064
• CS-0354946
• DA-31925
• 4-Methoxy-4-(hydroxymethyl)-piperidine hydrochloride
• MFCD16875694
• (4-methoxypiperidin-4-yl)methanol;hydrochloride
• SCHEMBL458920
• 1227266-80-9
• 4-Piperidinemethanol, 4-methoxy-, hydrochloride (1:1)
• 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride

• MDL： MFCD16875694
• Inchi： 1S/C7H15NO2.ClH/c1-10-7(6-9)2-4-8-5-3-7;/h8-9H,2-6H2,1H3;1H
• InChI Key： WAENBWZECBNMOS-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1(CO)CCNCC1

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride

Introduction to 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride (CAS No: 1227266-80-9)

4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride (CAS No: 1227266-80-9) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers and drug developers. This compound, characterized by its piperidine core substituted with a methoxy group and a hydroxymethyl group, presents intriguing possibilities for medicinal applications. The hydrochloride salt form enhances its solubility, making it more amenable for formulation into various pharmaceutical products.

The chemical structure of 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride is pivotal in determining its pharmacological properties. The presence of the hydroxymethyl group (-CH₂OH) introduces a potential site for hydrogen bonding, which can influence both its binding affinity to biological targets and its metabolic stability. Additionally, the methoxy group (-OCH₃) contributes to the molecule's lipophilicity and can affect its distribution within biological systems. These structural features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their diverse biological activities. Piperidine scaffolds are commonly found in many approved drugs, owing to their ability to modulate various biological pathways effectively. Among these derivatives, 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride stands out due to its unique substitution pattern, which may confer novel pharmacological effects. Preliminary studies have suggested that this compound exhibits potential in inhibiting certain enzymes and receptors involved in inflammatory and neurological disorders.

One of the most compelling aspects of 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride is its versatility in serving as a building block for more complex molecules. Its structural motifs can be modified to create libraries of compounds with tailored properties for specific therapeutic targets. This flexibility is particularly valuable in the context of structure-based drug design, where the precise arrangement of atoms can significantly impact a drug's efficacy and selectivity.

The synthesis of 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the piperidine ring followed by functionalization with the methoxy and hydroxymethyl groups. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are often employed to achieve the desired product with minimal side reactions. The final step involves converting the free base into its hydrochloride salt to enhance stability and solubility.

From a pharmacokinetic perspective, 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride exhibits interesting characteristics that could influence its clinical utility. Studies have indicated that it has moderate oral bioavailability and undergoes extensive metabolism via cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for predicting potential drug-drug interactions and optimizing dosing regimens. Furthermore, the compound's solubility profile suggests that it may be suitable for oral administration, which could improve patient compliance compared to injectable formulations.

The potential therapeutic applications of 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride are broad and span multiple disease areas. In oncology, for instance, piperidine derivatives have shown promise as kinase inhibitors, which are critical in targeting cancer cell proliferation. Additionally, this compound may have neuroprotective properties due to its ability to interact with neurotransmitter receptors involved in cognitive function and pain modulation. Emerging research also suggests that it could play a role in managing cardiovascular diseases by modulating lipid metabolism.

Recent advances in computational chemistry have further accelerated the exploration of 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride's pharmacological potential. Molecular docking studies have been conducted to identify potential binding pockets on target proteins, providing insights into how this compound might exert its effects at the molecular level. These simulations have guided experimental efforts by highlighting key structural features that need optimization for improved binding affinity and selectivity.

The development of novel pharmaceuticals often involves rigorous preclinical testing to evaluate safety and efficacy before human trials can commence. For 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride, this process includes in vitro assays to assess cytotoxicity and genotoxicity, as well as animal models to evaluate pharmacodynamics and pharmacokinetics. Such studies are essential for identifying any potential adverse effects early in the development pipeline, thereby reducing risks associated with later-stage testing.

In conclusion, 4-Methoxy-4-(hydroxymethyl)-piperidine Hydrochloride (CAS No: 1227266-80-9) represents a promising entity in pharmaceutical research due to its unique structural attributes and potential therapeutic applications. Its piperidine core combined with functional groups like methoxy and hydroxymethyl offers diverse opportunities for drug design and development across various disease areas including oncology, neurology, and cardiovascular disorders. As research continues to uncover new insights into this compound's properties, 4-Methoxy- 4-(hydroxymethyl)- piperidine Hydrochloride holds significant promise as a valuable addition to the pharmaceutical landscape.